N-(tert-butyl)-4-((4-(thiophen-3-yl)benzamido)methyl)piperidine-1-carboxamide

• IUPAC Name: N-tert-butyl-4-[[(4-thiophen-3-ylbenzoyl)amino]methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C22H29N3O2S/c1-22(2,3)24-21(27)25-11-8-16(9-12-25)14-23-20(26)18-6-4-17(5-7-18)19-10-13-28-15-19/h4-7,10,13,15-16H,8-9,11-12,14H2,1-3H3,(H,23,26)(H,24,27)
• InChI Key: BGHNIQLUBWKQJE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)N1CCC(CC1)CNC(=O)C2=CC=C(C=C2)C3=CSC=C3
• Molecular Formula: C22H29N3O2S
• Molecular Weight: 399.6 g/mol

Description

N-(tert-butyl)-4-((4-(thiophen-3-yl)benzamido)methyl)piperidine-1-carboxamide, also known as TAK-659, is a small molecule inhibitor that targets Bruton's tyrosine kinase (BTK). BTK is a crucial enzyme that plays a vital role in B-cell receptor signaling, which is essential for the survival and proliferation of B-cells. TAK-659 has shown promising results in pre-clinical studies and has the potential to be developed as a therapeutic agent for various B-cell malignancies.

Scientific Research Applications

Polymer Science Applications

• Synthesis and Properties of Ortho-linked Polyamides : Research has developed polyamides with flexible main-chain ether linkages and ortho-phenylene units, demonstrating significant solubility in polar solvents and excellent thermal stability. These materials offer potential applications in creating transparent, flexible, and tough films for various industrial uses (Hsiao, Yang, & Chen, 2000).

Medicinal Chemistry and Drug Design

• Antipsychotic Agents : A study on heterocyclic carboxamides as potential antipsychotic agents highlighted the synthesis and evaluation of compounds with promising in vitro and in vivo activities. These findings are crucial for developing new therapeutics for psychiatric disorders (Norman, Navas, Thompson, & Rigdon, 1996).
• Analgesic Activity Study : Research into N-(4-tert-butylphenyl)-4-(3-chloropyridin-2-yl) piperazine-1-carboxamide (BCTC) and its analogs has enriched the structural types of urea-based TRPV1 antagonists, showing improved pharmacological profiles for potential analgesic applications (Nie, Li, Qiao, Hu, Gao, Wang, Qiao, Wang, Yan, & Qian, 2020).

Materials Science

• Electrochromic Polyamides : The development of electroactive polyamides incorporating di-tert-butyl-substituted phenylenediamine units has demonstrated excellent electrochromic stability and efficiency. These materials are applicable in smart windows and displays due to their coloration efficiency and optical transmittance change properties (Hsiao, Liou, & Wang, 2009).